6-Methyl-1-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)piperidine-3-carboxamide

• IUPAC Name: 6-methyl-1-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C12H20N4O2/c1-7(2)11-14-12(18-15-11)16-6-9(10(13)17)5-4-8(16)3/h7-9H,4-6H2,1-3H3,(H2,13,17)
• InChI Key: BMDWQGPTXTWSFH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CN1C2=NC(=NO2)C(C)C)C(=O)N
• Molecular Formula: C12H20N4O2
• Molecular Weight: 252.31 g/mol

Description

6-Methyl-1-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)piperidine-3-carboxamide, commonly known as MPX, is a chemical compound that has gained interest in the scientific community due to its potential applications in the field of medicine. MPX is a piperidine-based compound that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The exact mechanism of action of MPX is not fully understood. However, it has been suggested that MPX may act as a positive allosteric modulator of the GABAA receptor, which is a major inhibitory neurotransmitter in the brain.
Biochemical and Physiological Effects
MPX has been shown to have anticonvulsant and neuroprotective effects in animal models of epilepsy and stroke. It has also been shown to have anxiolytic and analgesic effects. MPX has been found to increase the levels of GABA in the brain, which may contribute to its anticonvulsant and anxiolytic effects.

Advantages and Limitations for Lab Experiments

One advantage of using MPX in lab experiments is its potential therapeutic applications in the treatment of neurological disorders. However, one limitation is the lack of information on its pharmacokinetics and toxicity.

Future Directions

There are several future directions for research on MPX. One direction is to study its potential use in the treatment of other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate its pharmacokinetics and toxicity in order to determine its safety and efficacy as a potential therapeutic agent. Additionally, further studies are needed to fully understand the mechanism of action of MPX and its effects on the brain.

Synthesis Methods

MPX has been synthesized using various methods, including the reaction of 3-(tert-butoxycarbonyl)piperidine-2,6-dione with 5-amino-3-isopropyl-1,2,4-oxadiazole in the presence of a coupling agent. Another method involves the reaction of 3-(tert-butoxycarbonyl)piperidine-2,6-dione with 5-amino-3-isopropyl-1,2,4-oxadiazole in the presence of a base.

Scientific Research Applications

MPX has shown potential applications in the field of medicine. It has been shown to have anticonvulsant and neuroprotective effects in animal models of epilepsy and stroke. MPX has also been studied for its potential use in the treatment of neuropathic pain and anxiety disorders.